(3S,11AS)-3-methyl-1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinoline

• IUPAC Name: (3S,11aS)-3-methyl-2,3,4,6,11,11a-hexahydro-1H-pyrazino[1,2-b]isoquinoline
• InChI: InChI=1S/C13H18N2/c1-10-8-15-9-12-5-3-2-4-11(12)6-13(15)7-14-10/h2-5,10,13-14H,6-9H2,1H3/t10-,13-/m0/s1
• InChI Key: YYAJPUFVQUKQKT-GWCFXTLKSA-N
• Canonical SMILES: CC1CN2CC3=CC=CC=C3CC2CN1
• Isomeric SMILES: C[C@H]1CN2CC3=CC=CC=C3C[C@H]2CN1
• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol

Description

(3S,11AS)-3-methyl-1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinoline is a heterocyclic compound consisting of a pyrazino[1,2-b]isoquinoline nucleus, which is a five-membered ring with nitrogen and oxygen atoms. This compound has been the subject of a number of scientific studies due to its interesting properties and potential applications.

Scientific Research Applications

(3S,11AS)-3-methyl-1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinoline has been studied extensively in the fields of medicinal chemistry and drug design. It has been shown to possess potential anticonvulsant and analgesic activities, and has been studied as a potential treatment for neurodegenerative diseases, such as Alzheimer’s and Parkinson’s diseases. It has also been studied for its potential to inhibit the growth of certain types of cancer cells.

Mechanism of Action

The exact mechanism of action of (3S,11AS)-3-methyl-1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinoline is not yet fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters, such as serotonin and gamma-aminobutyric acid. It is also believed to act on the immune system by modulating the activity of cytokines.
Biochemical and Physiological Effects
(3S,11AS)-3-methyl-1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinoline has been shown to possess a number of biochemical and physiological effects. In animal models, it has been shown to possess analgesic, anti-inflammatory, and anticonvulsant activities. It has also been shown to possess neuroprotective effects, and to reduce the symptoms of anxiety and depression.

Advantages and Limitations for Lab Experiments

The use of (3S,11AS)-3-methyl-1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinoline in lab experiments has a number of advantages. It is a commercially available compound, and can be easily synthesized from readily available starting materials. It is also relatively stable, and can be stored for long periods of time. However, it is not suitable for use in humans, and must be used with caution in animal models.

Future Directions

Given the potential of (3S,11AS)-3-methyl-1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinoline, there are a number of future directions for its use. These include further studies into its potential therapeutic applications, such as its use in the treatment of neurodegenerative diseases and cancer. Further research is also needed to determine the exact mechanism of action of this compound, and to develop better methods for its synthesis. Additionally, further studies are needed to determine the potential side effects of this compound, as well as its potential toxicity.